Cas no 923193-61-7 (4-methoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide
• CAS No: 923193-61-7
• MF: C₂₃H₁₉NO₆S
• MW: 437.46506524086
• CID: 6025165
• PubChem ID: 16825934
• Update Time: 2025-05-20

4-methoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide
• 4-methoxy-N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]benzenesulfonamide
• AKOS002292539
• 4-methoxy-N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]benzene-1-sulfonamide
• 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzenesulfonamide
• NCGC00284578-01
• AB01288879-01
• 923193-61-7
• F2211-0389

• Inchi： 1S/C23H19NO6S/c1-28-16-8-10-17(11-9-16)31(26,27)24-15-7-12-22-19(13-15)20(25)14-23(30-22)18-5-3-4-6-21(18)29-2/h3-14,24H,1-2H3
• InChI Key： GCWIKFMTLCNYMW-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3OC(C4=CC=CC=C4OC)=CC(=O)C=3C=2)(=O)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 437.09330850g/mol
• Monoisotopic Mass: 437.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2'-O-methylated flavonoids

Additional information on 4-methoxy-N-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-ylbenzene-1-sulfonamide

4-Methoxy-N-(2-(2-Methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzene-1-sulfonamide (CAS No. 923193-61-7)

The compound 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzene-1-sulfonamide, with the CAS registry number 923193-61-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely used in drug development due to their versatile biological activities and structural diversity. The molecule's structure is characterized by a chromenone moiety, a benzene ring with methoxy substituents, and a sulfonamide group, all of which contribute to its unique properties and potential applications.

The chromenone moiety in this compound plays a crucial role in its biological activity. Chromenones are known for their antioxidant properties, and recent studies have highlighted their potential in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The presence of the methoxy groups further enhances the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the sulfonamide group is known to exhibit anti-inflammatory and analgesic effects, which adds to the compound's therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for preclinical studies. The synthesis process involves the use of readily available starting materials, making it cost-effective and scalable for large-scale production.

In terms of applications, this compound has shown remarkable potential in the treatment of chronic inflammatory diseases. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings suggest that the compound could serve as a novel therapeutic agent for conditions like rheumatoid arthritis, inflammatory bowel disease, and asthma.

Beyond its therapeutic applications, this compound has also been explored for its role in photodynamic therapy (PDT). The chromenone moiety exhibits strong absorbance in the visible light spectrum, making it an ideal photosensitizer. Recent studies have shown that when activated with visible light, the compound generates reactive oxygen species (ROS), which can selectively target and destroy cancer cells while sparing healthy tissue. This property positions it as a potential candidate for next-generation cancer treatments.

The structural versatility of this compound also makes it an attractive candidate for drug delivery systems. Researchers have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This approach has shown promise in improving the efficacy of poorly soluble anticancer agents.

In conclusion, 4-methoxy-N-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)benzene-1-sulfonamide (CAS No. 923193-61) represents a cutting-edge molecule with multifaceted applications in medicine and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, underscores its potential as a novel therapeutic agent with broad clinical implications.